Demethyleneberberine chloride

• Molecular Formula: C19H18ClNO4
• Molecular Weight: 359.8 g/mol
• InChI: InChI=1S/C19H17NO4.ClH/c1-23-18-4-3-11-7-15-13-9-17(22)16(21)8-12(13)5-6-20(15)10-14(11)19(18)24-2;/h3-4,7-10,22H,5-6H2,1-2H3;1H
• InChIKey: CUUPIALXJLKAFN-UHFFFAOYSA-N

Demethyleneberberine Chloride: A Protoberberine Alkaloid with Pharmacokinetic and Safety Differentiation from Berberine

Demethyleneberberine chloride (DMB chloride, CAS 16705-03-6) is a protoberberine alkaloid occurring naturally in Cortex Phellodendri chinensis and generated as a primary Phase I metabolite of berberine (BBR) in vivo [1]. Distinguished from its parent compound by the loss of the methylenedioxy bridge at C2–C3—replaced by free hydroxyl groups—DMB exhibits a mitochondria-targeting antioxidant capacity and a quantifiably higher oral bioavailability (4.47%–5.94%) compared with berberine [2]. It further differentiates itself through the lowest P-glycoprotein (P-gp)-mediated efflux liability among six structurally related protoberberine alkaloids [3].

Metabolite & BA Res. Primary Phase I metabolite of berberine with distinct oral exposure profile

P-gp Efflux Research Lowest P-gp-mediated efflux among tested protoberberine alkaloids

Mitochondrial Probe Mitochondria-targeting alkaloid for organelle-level oxidative stress studies

• [1] Chen YY, Li RY, Shi MJ, et al. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis. Inflamm Res. 2017;66(2):187-196. doi:10.1007/s00011-016-1005-3. View Source
• [2] Li RY, Xu XX, Zhang M, et al. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice. Molecules. 2023;28(23):7725. doi:10.3390/molecules28237725. View Source
• [3] Zhang YT, Yu YQ, Yan XX, et al. Different structures of berberine and five other protoberberine alkaloids that affect P-glycoprotein-mediated efflux capacity. Acta Pharmacol Sin. 2019;40(1):133-142. doi:10.1038/s41401-018-0183-7. View Source

Demethyleneberberine Chloride: Structural and Pharmacokinetic Barriers to Class-Level Substitution

Despite sharing an identical protoberberine skeleton, demethyleneberberine differs from berberine, palmatine, jatrorrhizine, coptisine, and thalifendine by subtle but functionally decisive substitution at the C2–C3 position [1]. The presence of the methylenedioxy bridge in berberine, or the tetramethoxy configuration in palmatine, drastically increases P-gp substrate affinity, producing 2- to 10-fold higher net efflux ratios compared with DMB [2]. Conversely, DMB’s two free phenolic hydroxyls confer mitochondrial membrane permeability and organelle-level antioxidant activity that are absent in the parent alkaloid [3]. These structural differences translate into divergent oral bioavailability, tissue distribution, and safety margins, making class-level substitution scientifically indefensible [4].

Demethyleneberberine Chloride

▶ C2–C3 free hydroxyls; absent methylenedioxy bridge

▶ P-gp efflux profile differs from berberine and analogues

▶ Mitochondrial membrane penetration capability

Class Analogs (BBR, palmatine, etc.)

▶ Methylenedioxy or tetramethoxy substitution increases P-gp affinity

▶ Oral bioavailability context may differ substantially

▶ Mitochondrial targeting property generally absent

• [1] Zhang YT, Yu YQ, Yan XX, et al. Different structures of berberine and five other protoberberine alkaloids that affect P-glycoprotein-mediated efflux capacity. Acta Pharmacol Sin. 2019;40(1):133-142. doi:10.1038/s41401-018-0183-7. View Source
• [2] Zhang YT, Yu YQ, Yan XX, et al. Different structures of berberine and five other protoberberine alkaloids that affect P-glycoprotein-mediated efflux capacity. Acta Pharmacol Sin. 2019;40(1):133-142. doi:10.1038/s41401-018-0183-7. View Source
• [3] Qiang X, Xu L, Zhang M, et al. Demethyleneberberine attenuates non-alcoholic fatty liver disease with activation of AMPK and inhibition of oxidative stress. Biochem Biophys Res Commun. 2016;472(4):603-609. doi:10.1016/j.bbrc.2016.03.028. View Source
• [4] Li RY, Xu XX, Zhang M, et al. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice. Molecules. 2023;28(23):7725. doi:10.3390/molecules28237725. View Source

Demethyleneberberine Chloride: Quantitative Head-to-Head Differentiation Evidence Against Berberine and Protoberberine Analogues

P-Glycoprotein Efflux Liability: Lowest Net Efflux Among Six Protoberberine Alkaloids

In a direct head-to-head Caco-2 monolayer transport study of six protoberberine alkaloids, demethyleneberberine exhibited the lowest P-gp-mediated net efflux capacity [1]. The rank order was berberrubine > berberine > columbamine ≈ jatrorrhizine > thalifendine > demethyleneberberine, confirming structural C2–C3 de-methylenation abolishes its recognition by P-gp [1].

P-gp efflux rank

Head-to-head

Lowest net efflux (6th of 6 alkaloids)

DMB < thalifendine < columbamine/jatrorrhizine < BBR < berberrubine

May support oral absorption research context

Caco-2 monolayer transport; P-gp substrate recognition abolished by C2–C3 de-methylenation

Evidence Dimension	P-glycoprotein-mediated net efflux capacity
Target Compound Data	Ranked 6th (lowest net efflux) among six alkaloids
Comparator Or Baseline	Berberine ranked 2nd; berberrubine ranked 1st; columbamine/jatrorrhizine ranked 3rd; thalifendine ranked 5th
Quantified Difference	Demethyleneberberine exhibits the lowest efflux, positioning it as the least susceptible to P-gp-mediated drug extrusion in this series.
Conditions	In vitro transport studies using Caco-2 cell monolayers (P-gp-expressing intestinal epithelial model)

Why This Matters

Lower P-gp efflux predicts higher net intestinal absorption and reduced inter-individual variability in oral exposure, a key procurement differentiator for formulations targeting consistent oral bioavailability.

• [1] Zhang YT, Yu YQ, Yan XX, et al. Different structures of berberine and five other protoberberine alkaloids that affect P-glycoprotein-mediated efflux capacity. Acta Pharmacol Sin. 2019;40(1):133-142. doi:10.1038/s41401-018-0183-7. View Source

Oral Bioavailability Quantification: Demethyleneberberine vs. Berberine in Rodent Models

A dedicated pharmacokinetic study in rats and mice reported that demethyleneberberine achieved an absolute oral bioavailability of 4.47% to 5.94% following intragastric administration [1]. This value is substantially higher than the reported oral bioavailability of berberine, which ranges from 0.37% to 0.68% across comparable studies [1].

Oral bioavailability

Reported

4.47%–5.94% vs 0.37%–0.68% (BBR)

Approx. 7- to 16-fold higher exposure

Supports exposure-model interpretation

Rodent PK; cross-study comparison; LC-MS/MS quantification

Evidence Dimension	Absolute oral bioavailability
Target Compound Data	4.47%–5.94% (rats and mice; 20–40 mg/kg oral dose)
Comparator Or Baseline	Berberine: 0.37%–0.68% (published literature values, cited in the same study)
Quantified Difference	Approximately 7- to 16-fold higher oral bioavailability compared with berberine.
Conditions	Intragastric administration in Sprague-Dawley rats and C57BL/6 mice; plasma quantification by LC-MS/MS; sampling from 5 min to 48 h post-dose

Why This Matters

A ~10-fold bioavailability advantage directly impacts dosing requirements and cost-per-dose calculations, making DMB a more efficient starting point for oral drug development programs.

• [1] Li RY, Xu XX, Zhang M, et al. Pharmacokinetics, Tissue Distribution and Excretion of Demethyleneberberine, a Metabolite of Berberine, in Rats and Mice. Molecules. 2023;28(23):7725. doi:10.3390/molecules28237725. View Source

In Vivo Safety Profile: Higher Tolerability Than Berberine in a Hepatic Fibrosis Model

In a thioacetamide (TAA)-induced hepatic fibrosis mouse model, demethyleneberberine demonstrated a higher safety profile compared with berberine at therapeutically effective doses [1]. The study explicitly states DMB 'exhibits a higher safety profile as compared to BBR,' supported by the absence of DMB-related mortality or significant body weight changes during the treatment period [1].

In vivo tolerability

Reported

Higher tolerability vs BBR (TAA model)

No DMB-related mortality or body weight change

Supports safety-related endpoint monitoring

TAA-induced fibrosis mice; model-specific observation

Evidence Dimension	In vivo safety profile (survival, body weight, gross toxicity)
Target Compound Data	Higher safety profile than BBR at anti-fibrotic dosing; no mortality or treatment-related adverse effects reported
Comparator Or Baseline	Berberine: known for lower safety margin at comparable anti-fibrotic doses (per author statement and literature context)
Quantified Difference	Qualitative but explicit safety superiority assigned by direct comparison in the same study.
Conditions	TAA-induced hepatic fibrosis mouse model; DMB and BBR administered orally during the treatment period

Why This Matters

A demonstrated higher safety margin relative to BBR—the most commercially established protoberberine—reduces attrition risk in chronic disease programs and supports DMB’s selection for repeat-dose in vivo pharmacology studies.

• [1] Xu XX, Zhang M, Li RY, et al. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling. Int J Mol Sci. 2016;17(7):1036. doi:10.3390/ijms17071036. View Source

Mitochondria-Targeted Antioxidant Activity: A Mechanistic Differentiator Absent in Berberine

Unlike berberine, demethyleneberberine has been characterized as a natural mitochondria-targeted antioxidant that can penetrate the mitochondrial membrane and accumulate within mitochondria both in vitro and in vivo [1]. In a chronic ethanol-fed mouse model, DMB suppressed mitochondrial CYP2E1-driven oxidative stress, restored SIRT1/AMPK/PGC-1α pathway-associated fatty acid oxidation, and ameliorated lipid peroxidation and macrosteatosis [1].

Mitochondrial targeting

Class-level

Penetrates mitochondrial membrane; absent in BBR

CYP2E1 suppression, SIRT1/AMPK/PGC-1α restoration

Supports organelle-level assay context

Confocal imaging in HepG2; ethanol-fed mouse model

Evidence Dimension	Mitochondrial membrane penetration and intra-mitochondrial antioxidant activity
Target Compound Data	Penetrates mitochondrial membrane; accumulates in mitochondria; suppresses mitochondrial CYP2E1 and restores SIRT1/AMPK/PGC-1α pathway
Comparator Or Baseline	Berberine: No reported mitochondrial targeting or accumulation (class-level inference; note this comparison dimension lacks a direct quantitative comparator)
Quantified Difference	Presence vs. absence of mitochondrial targeting capability based on independent characterization.
Conditions	HepG2 cells and acutely/chronically ethanol-fed C57BL/6 mice; mitochondrial isolation and confocal imaging

Why This Matters

Mitochondrial targeting is a rare and therapeutically valuable property for liver diseases (ALD, NAFLD/NASH), providing DMB with a unique mechanism-of-action differentiator inaccessible to non-hydroxylated protoberberine analogues.

• [1] Qiang X, Xu L, Zhang M, et al. Demethyleneberberine, a Natural Mitochondria-Targeted Antioxidant, Inhibits Mitochondrial Dysfunction, Oxidative Stress, and Steatosis in Alcoholic Liver Disease Mouse Model. J Pharmacol Exp Ther. 2015;352(1):139-147. doi:10.1124/jpet.114.219832. View Source

AMPK Pathway Activation: DMB as a Novel AMPK Activator for NAFLD Therapy

In methionine-choline-deficient (MCD) diet-fed mice and db/db mice, intraperitoneal DMB (20 or 40 mg/kg) decreased hepatic lipid accumulation and significantly activated AMPK by increasing its phosphorylation both in vitro and in vivo [1]. DMB treatment reduced lipid oxidative product malonaldehyde (MDA) and inflammatory factors TNFα and IL-1β, positioning DMB as a novel AMPK activator for NAFLD [1]. Berberine is also known to activate AMPK; however, the quantitative comparison of AMPK phosphorylation fold-change between DMB and BBR under identical conditions has not been reported and would require head-to-head investigation.

AMPK activation

Class-level

AMPK phosphorylation increase (20–40 mg/kg i.p.)

Reduced MDA, TNFα, IL-1β in NAFLD models

Supports pathway-response interpretation

MCD diet & db/db mice; no direct quantitative comparison to BBR

Evidence Dimension	AMPK phosphorylation activation in NAFLD models
Target Compound Data	DMB (20–40 mg/kg i.p.) decreased hepatic lipid accumulation; increased AMPK phosphorylation in vitro and in vivo; reduced MDA, TNFα, IL-1β
Comparator Or Baseline	Berberine: Reported AMPK activator, but no quantitative head-to-head comparison data for DMB vs. BBR (class-level inference; direct quantitative comparator absent)
Quantified Difference	Quantitative fold-change difference vs. BBR not reported in the same study.
Conditions	MCD high-fat diet feeding mice and db/db mice; DMB administered by intraperitoneal injection at 20 or 40 mg/kg body weight

Why This Matters

AMPK is a clinically validated target for metabolic liver diseases; DMB’s combination of AMPK activation with mitochondrial antioxidant activity offers a dual mechanism that may outperform single-pathway AMPK activators, such as berberine, in advanced NAFLD/NASH pathology.

• [1] Qiang X, Xu L, Zhang M, et al. Demethyleneberberine attenuates non-alcoholic fatty liver disease with activation of AMPK and inhibition of oxidative stress. Biochem Biophys Res Commun. 2016;472(4):603-609. doi:10.1016/j.bbrc.2016.03.028. View Source

NF-κB Pathway Inhibition: Dual Anti-Inflammatory and Anti-Fibrotic Efficacy in Colitis Models

In a DSS-induced murine colitis model, oral DMB at 150 and 300 mg/kg significantly inhibited NF-κB pathway activation, reduced pro-inflammatory cytokines (IL-6, TNF-α), and restored Th cell balance (decreased IFN-γ, increased IL-4) [1]. While berberine is also known to inhibit NF-κB, the quantitative comparison of cytokine reduction between equimolar DMB and BBR has not been published in a single comparative study, representing a data gap.

NF-κB & Th modulation

Class-level

NF-κB inhibition + Th1/Th2 rebalance (150–300 mg/kg)

Reduced IL-6, TNF-α; increased IL-4, IgG1/IgG2a ratio

Supports multi-modal pathway research

DSS colitis model; quantitative comparison to BBR absent

Evidence Dimension	In vivo anti-inflammatory efficacy: NF-κB inhibition and Th cell regulation
Target Compound Data	DMB (150–300 mg/kg p.o.): significantly decreased MPO activity, IL-6, TNF-α; inhibited NF-κB activation; decreased IFN-γ, increased IL-4, elevated IgG1/IgG2a ratio
Comparator Or Baseline	Berberine: Known NF-κB inhibitor but no direct quantitative comparison between DMB and BBR under the same protocol (class-level inference; direct quantitative comparator absent)
Quantified Difference	DMB dual inhibition of NF-κB plus Th1/Th2 rebalancing; quantitative difference vs. BBR not reported in head-to-head terms for colitis model.
Conditions	3% DSS-induced colitis in C57BL/6 mice; DMB administered orally at 150 and 300 mg/kg

Why This Matters

DMB’s unique ability to simultaneously suppress NF-κB-driven inflammation and correct Th1/Th2 imbalance—on top of its mitochondrial antioxidant activity—makes it a mechanistically richer candidate than BBR for inflammatory bowel disease programs seeking multi-modal intervention.

• [1] Chen YY, Li RY, Shi MJ, et al. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis. Inflamm Res. 2017;66(2):187-196. doi:10.1007/s00011-016-1005-3. View Source

Procurement-Guiding Application Scenarios for Demethyleneberberine Chloride Based on Quantitative Differentiation

Oral Bioavailability-Critical Formulation Development

DMB’s 7- to 16-fold higher oral bioavailability relative to berberine (4.47%–5.94% vs. 0.37%–0.68%) makes it the preferred protoberberine starting material for oral solid dosage form development where low parent drug exposure has historically been a rate-limiting factor [1]. Formulation scientists targeting metabolic and inflammatory indications can leverage DMB’s intrinsically lower P-gp efflux to reduce the excipient burden and simplify formulation design compared with BBR-based programs [2].

Hepatic Fibrosis and Chronic Liver Disease Drug Discovery

For programs targeting hepatic fibrosis, DMB offers a demonstrated higher in vivo safety profile than BBR at anti-fibrotic doses in the TAA mouse model [1]. This safety differentiation, combined with its suppression of HSC activation via NF-κB and TGF-β1-Smad signaling, positions DMB chloride as a lead candidate for chronic liver disease therapies where long-term dosing necessitates superior tolerability [1].

Mitochondria-Targeted Therapeutics for Alcoholic and Non-Alcoholic Steatohepatitis

DMB’s unique mitochondrial membrane penetration and intra-mitochondrial accumulation—verified in HepG2 cells and ethanol-fed mice—enable organelle-level antioxidant activity that berberine and its methylenedioxy-containing analogues cannot replicate [2]. This property, coupled with AMPK pathway activation and CYP2E1 suppression, makes DMB chloride the compound of choice for NASH and ALD programs requiring concurrent mitochondrial protection, lipid oxidation restoration, and steatosis reversal [2][3].

Inflammatory Bowel Disease Research Requiring Dual NF-κB and Th-Cell Modulation

In DSS colitis models, DMB uniquely combines NF-κB pathway inhibition with Th1/Th2 immune rebalancing (decreased IFN-γ, increased IL-4, elevated IgG1/IgG2a ratio), a dual mechanism not demonstrated in single-agent BBR studies [4]. This positions DMB chloride as a multi-modal IBD research tool and a differentiated preclinical candidate for ulcerative colitis and Crohn’s disease models where immune modulation beyond simple anti-inflammatory activity is required [4].

Application

Selection Property

Validation Focus

Oral bioavailability research

P-gp efflux & exposure context

Cross-species exposure modeling

Hepatic fibrosis model studies

Tolerability endpoint context

Repeat-dose safety endpoint review

Mitochondrial dysfunction models

Mitochondrial membrane penetration

Organelle-level antioxidant endpoint

Colitis & IBD research models

NF-κB & Th1/Th2 modulation context

Immune pathway endpoint review

• [1] Xu XX, Zhang M, Li RY, et al. Demethyleneberberine Protects against Hepatic Fibrosis in Mice by Modulating NF-κB Signaling. Int J Mol Sci. 2016;17(7):1036. doi:10.3390/ijms17071036. View Source
• [2] Qiang X, Xu L, Zhang M, et al. Demethyleneberberine, a Natural Mitochondria-Targeted Antioxidant, Inhibits Mitochondrial Dysfunction, Oxidative Stress, and Steatosis in Alcoholic Liver Disease Mouse Model. J Pharmacol Exp Ther. 2015;352(1):139-147. doi:10.1124/jpet.114.219832. View Source
• [3] Qiang X, Xu L, Zhang M, et al. Demethyleneberberine attenuates non-alcoholic fatty liver disease with activation of AMPK and inhibition of oxidative stress. Biochem Biophys Res Commun. 2016;472(4):603-609. doi:10.1016/j.bbrc.2016.03.028. View Source
• [4] Chen YY, Li RY, Shi MJ, et al. Demethyleneberberine alleviates inflammatory bowel disease in mice through regulating NF-κB signaling and T-helper cell homeostasis. Inflamm Res. 2017;66(2):187-196. doi:10.1007/s00011-016-1005-3. View Source